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molecular formula C9H5ClFNO2 B3350178 6-chloro-7-fluoro-1H-indole-2-carboxylic acid CAS No. 259860-07-6

6-chloro-7-fluoro-1H-indole-2-carboxylic acid

Cat. No. B3350178
CAS RN: 259860-07-6
M. Wt: 213.59 g/mol
InChI Key: HRXULQOUYMZDIV-UHFFFAOYSA-N
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Patent
US06380238B1

Procedure details

A stirred solution of methyl 6-chloro-7-fluoroindole-2-carboxylate (2.3 g, 10 mmol), tetrahydrofuran (20 mL) and aqueous sodium hydroxide solution (2 N, 20 mL) was heated under reflux for 16 h. The mixture was cooled to room temperature and partitioned between aqueous sulfiuric acid (2 M, 30 mL) and ethyl acetate (3×30 mL). The combined organic extracts were dried (magnesium sulfate) and concentrated in vacuo to give the product (2.1 g, 98% yield) as a white solid: IR νmax (Nujol)/cm−1 1681, 1557, 1263, 1206, 926 and 840; NMR δH (400 MHz, DMSO-d6) 7.01-7.12 (2H, m) and 7.31-7.34 (1H, m).
Name
methyl 6-chloro-7-fluoroindole-2-carboxylate
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
20 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Reaction Step One
Name
product
Yield
98%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:10]([F:11])=[C:9]2[C:5]([CH:6]=[C:7]([C:12]([O:14]C)=[O:13])[NH:8]2)=[CH:4][CH:3]=1.[OH-].[Na+]>O1CCCC1>[Cl:1][C:2]1[C:10]([F:11])=[C:9]2[C:5]([CH:6]=[C:7]([C:12]([OH:14])=[O:13])[NH:8]2)=[CH:4][CH:3]=1 |f:1.2|

Inputs

Step One
Name
methyl 6-chloro-7-fluoroindole-2-carboxylate
Quantity
2.3 g
Type
reactant
Smiles
ClC1=CC=C2C=C(NC2=C1F)C(=O)OC
Name
sodium hydroxide
Quantity
20 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 16 h
Duration
16 h
CUSTOM
Type
CUSTOM
Details
partitioned between aqueous sulfiuric acid (2 M, 30 mL) and ethyl acetate (3×30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic extracts were dried (magnesium sulfate)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
product
Type
product
Smiles
ClC1=CC=C2C=C(NC2=C1F)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 2.1 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 98.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.